BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Profile of 2,3,6-
Trimethyloctane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3,6-Trimethyloctane

Cat. No.: B13934434

CAS Number: 62016-33-5

Abstract

This technical guide provides a detailed overview of 2,3,6-trimethyloctane (CAS No. 62016-
33-5), a branched-chain alkane. The document is intended for researchers, scientists, and
professionals in drug development, offering a consolidated resource of its chemical and
physical properties. While extensive data on the biological activity and specific applications in
pharmacology of this particular isomer are not readily available in current literature, this paper
compiles the existing physicochemical data to serve as a foundational reference for potential
future research and applications. All quantitative data has been summarized in structured
tables for ease of reference.

Introduction

2,3,6-Trimethyloctane is a saturated hydrocarbon belonging to the alkane family. As a
branched-chain alkane, its physical and chemical properties are influenced by its specific
iIsomeric structure. Understanding these properties is fundamental for its potential application in
various scientific and industrial fields, including its use as a solvent, in fuel formulations, or as a
reference standard in analytical chemistry. This document aims to provide a comprehensive
summary of the currently available technical data for this compound.

Chemical and Physical Properties
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The chemical and physical properties of 2,3,6-trimethyloctane are summarized in the tables
below. This data is compiled from various chemical databases and literature sources.

ble 1: | and Physical :

Property Value Source
Molecular Formula Ci11H24 [1112][3]
Molecular Weight 156.31 g/mol [1114]
IUPAC Name 2,3,6-trimethyloctane [1]

CAS Registry Number 62016-33-5 [L11121[31[5]
Boiling Point 180 °C [4115]
Melting Point -57.06 °C (estimate) [41[5]
Density 0.7473 g/cm3 [4115]
Refractive Index 14191 [41[5]
Flash Point 56.8 °C [5]
Vapor Pressure 1.22 mmHg at 25 °C [5]

Table 2: Computed Properties

Property Value Source
XLogP3 5.3 [11[4]
Exact Mass 156.187800766 Da [1114]
Monoisotopic Mass 156.187800766 Da [1][4]
Topological Polar Surface Area 0 A2 [1]
Heavy Atom Count 11 [4]
Complexity 84 [4]
Rotatable Bond Count 5 [4]
Covalently-Bonded Unit Count 1 [4]
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Spectroscopic Information

Detailed experimental spectra for 2,3,6-trimethyloctane are not widely published. However,
the National Institute of Standards and Technology (NIST) has noted the availability of mass
spectrometry data.

e Mass Spectrum (Electron lonization): Data is available through the NIST Chemistry
WebBook.[2][3] Researchers are advised to consult this resource for detailed fragmentation
patterns.

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 2,3,6-trimethyloctane is not
readily available in the reviewed literature. Branched alkanes are typically synthesized through
methods such as the alkylation of smaller alkanes or the isomerization of linear alkanes. For a
hypothetical synthesis workflow, one might consider the following general approach.

Hypothetical Synthesis Workflow

Starting Materials

() )

Process
Alkylation Fractional_Distillation
Products
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Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2,3,6-Trimethyloctane | C11H24 | CID 112465 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. Octane, 2,3,6-trimethyl- [webbook.nist.gov]

e 3. Octane, 2,3,6-trimethyl- [webbook.nist.gov]

e 4. echemi.com [echemi.com]

e 5. lookchem.com [lookchem.com]

« To cite this document: BenchChem. [A Comprehensive Technical Profile of 2,3,6-
Trimethyloctane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13934434#2-3-6-trimethyloctane-cas-number-62016-
33-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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